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Abstract

Disodium 5-sulphido-1H-tetrazole-1-acetate, a key heterocyclic organic compound, holds
significant importance in the field of medicinal chemistry, primarily as a crucial intermediate in
the synthesis of cephalosporin antibiotics, notably Ceforanide.[1][2] This technical guide
provides a comprehensive overview of its physical and chemical characteristics, supported by
available experimental data. The document details synthetic methodologies, spectroscopic
properties, and safety considerations. All quantitative data is presented in structured tables for
clarity, and key experimental workflows are visualized using DOT language diagrams to
facilitate understanding for researchers and drug development professionals.

Chemical Identity and Physical Properties

Disodium 5-sulphido-1H-tetrazole-1-acetate is the disodium salt of 5-mercapto-1H-tetrazole-
1-acetic acid. The deprotonation of both the carboxylic acid proton and the tetrazole ring's N-H
proton results in this salt form.[1] This salt is generally more soluble in agueous media than its

parent acid, which is advantageous for its application in pharmaceutical synthesis.[1]
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Table 1: Physical and Chemical Properties

Property Value Source(s)
Disodium 2-(5-sulfido-1H-

IUPAC Name [1]
tetrazol-1-yl)acetate

CAS Number 61336-49-0 [1]

Molecular Formula Cs3Hz2NaNaz202S [1]

Molecular Weight 204.12 g/mol [1]
White to off-white crystalline

Appearance solid (inferred from parent acid  [3]
and monosodium salt)

Solubility Soluble in water [11[3]
Data not available for the
disodium salt. The parent acid

Melting Point melts at 173 °C, and the [41[5]
monosodium salt decomposes
at 265 °C.
Data not available. The parent

N ) acid has a predicted boiling

Boiling Point ) [3]
point of 284.7 °C at 760
mmHg.
Data not available. The parent

Density acid has a predicted density of  [3]
1.99 g/cms.
Data not available. The parent

pKa acid has a predicted pKa of [3]

3.31.

Synthesis and Experimental Protocols
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The synthesis of Disodium 5-sulphido-1H-tetrazole-1-acetate involves a multi-step process,
beginning with the formation of the parent acid, 5-mercapto-1H-tetrazole-1-acetic acid, followed
by its conversion to the disodium salt.

Synthesis of 5-Mercapto-1H-tetrazole-1-acetic acid

A documented method for the synthesis of the parent acid involves the reaction of 5-Chloro-1H-
tetrazole-1-acetic acid ethyl ester with thiourea.[4]

Experimental Protocol:

o A mixture of 100 g (0.52 mol) of 5-Chloro-1H-tetrazole-1-acetic acid ethyl ester, 44 g (0.57
mol) of thiourea, 210 g of water, and 25 g of 38 wt.% aqueous hydrochloric acid is prepared
in a 500 ml round-bottom flask equipped with an agitator, reflux condenser, thermometer,
and dropping funnel.[4]

e The mixture is heated to reflux for 6 hours. During this period, the ethanol formed is distilled
off.[4]

o For work-up, the residue is extracted with methyl isobutyl ketone.[4]

e The ketone is evaporated to yield 5-Mercapto-1H-tetrazole-1-acetic acid as a white
crystalline solid.[4]
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Figure 1: Synthesis workflow for 5-Mercapto-1H-tetrazole-1-acetic acid.

Formation of Disodium 5-sulphido-1H-tetrazole-1-
acetate

The disodium salt is formed by treating the parent acid with two equivalents of a suitable

sodium base.[1]
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Experimental Protocol:

e Dissolve the synthesized 5-Mercapto-1H-tetrazole-1-acetic acid in a suitable solvent, such
as water or an alcohol.[1]

e Add two equivalents of a sodium base, for example, sodium hydroxide or sodium carbonate,
to the solution.[1]

e The reaction mixture is stirred until the deprotonation is complete.

e The disodium salt can then be isolated, typically by precipitation or evaporation of the
solvent.
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Figure 2: Formation of Disodium 5-sulphido-1H-tetrazole-1-acetate.

Spectroscopic Characterization
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While specific spectroscopic data for Disodium 5-sulphido-1H-tetrazole-1-acetate is not
readily available in the literature, the expected spectral characteristics can be inferred from
data on similar compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The most characteristic signal is expected to be from the methylene (-CH2-) protons
of the acetate group attached to the N1 position of the tetrazole ring.[1] For a related
compound, 5-(Benzylthio)-1H-tetrazole, the -S-CH2- protons appear as a singlet at 4.58 ppm
in CDCIs.[6] The N-H proton of the tetrazole ring in the parent acid would likely be a broad
singlet, which would be absent in the disodium salt.

e 13C NMR: The carbon framework of the molecule would give rise to distinct signals for the
carboxylate carbon, the methylene carbon, and the carbon atom of the tetrazole ring.

Fourier-Transform Infrared (FT-IR) Spectroscopy

The FT-IR spectrum is expected to show characteristic absorption bands for the following
functional groups:

o Carboxylate group: Asymmetric and symmetric COO~ stretching vibrations.
o Tetrazole ring: N=N and C=N stretching, and ring breathing modes.[6]

e Carbon-sulfur bond: C-S stretching vibrations.[6]

Applications in Drug Development

The primary application of Disodium 5-sulphido-1H-tetrazole-1-acetate is as a key
intermediate in the synthesis of the second-generation cephalosporin antibiotic, Ceforanide.[1]
[2] The tetrazole moiety in this compound often serves as a bioisostere for a carboxylic acid
group, a common strategy in medicinal chemistry to improve the pharmacokinetic profile of a
drug candidate.[1]
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Figure 3: Role as an intermediate in Ceforanide synthesis.

Safety and Handling

Specific safety data for Disodium 5-sulphido-1H-tetrazole-1-acetate is limited. However,
based on the data for the monosodium salt of 5-mercapto-1H-tetrazole-1-acetic acid, the
compound may be harmful if swallowed, in contact with skin, or if inhaled. It is advisable to
handle this compound with standard laboratory safety precautions, including the use of
personal protective equipment such as gloves, safety glasses, and a lab coat. Work should be
conducted in a well-ventilated area.

Conclusion

Disodium 5-sulphido-1H-tetrazole-1-acetate is a vital building block in the synthesis of
important pharmaceuticals. While comprehensive data on its physical properties are not
extensively published, its chemical behavior and synthesis are understood within the broader
context of tetrazole chemistry. This guide consolidates the available information to provide a
foundational understanding for researchers and professionals in drug development, highlighting
the compound's synthesis, key characteristics, and significant applications. Further research to
fully characterize its physical and toxicological properties would be beneficial for its broader
application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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